3,4-Bis(methoxycarbonyl)benzoic acid
Overview
Description
3,4-Bis(methoxycarbonyl)benzoic acid is a member of the class of benzoic acids that is benzoic acid substituted by methoxycarbonyl groups at positions 3 and 4 respectively . It has a molecular formula of C11H10O6, an average mass of 238.193 Da, and a monoisotopic mass of 238.047745 Da .
Synthesis Analysis
The synthetic method of the title compound is esterification of dicarboxylic acids . The commercially crude compound was recrystallized two times from MeOH/water (1:1) solution, and then colorless plate crystals were obtained by slow evaporation at room temperature within 3 days .Molecular Structure Analysis
The molecular structure of 3,4-Bis(methoxycarbonyl)benzoic acid is characterized by a benzoic acid core substituted by methoxycarbonyl groups at positions 3 and 4 . The InChI string representation of its structure isInChI=1S/C11H10O6/c1-16-10(14)7-4-3-6(9(12)13)5-8(7)11(15)17-2/h3-5H,1-2H3,(H,12,13) .
Scientific Research Applications
Catalysis and Chemical Reactions
3,4-Bis(methoxycarbonyl)benzoic acid plays a crucial role in catalysis and chemical synthesis. It is involved in the methoxycarbonylation of phenylethyne catalyzed by palladium complexes, leading to the formation of unusual linear products such as methyl cinnamate with high activity and regioselectivity. This reaction is significant for producing α,β–unsaturated esters and α,ω-diesters, including dimethyl adipate, a key intermediate in various chemical syntheses (Magro et al., 2010).
Synthesis of Schiff Base Compounds
3,4-Bis(methoxycarbonyl)benzoic acid is utilized in the synthesis of Schiff base compounds. These compounds have applications in coordination chemistry and material science. An example includes the synthesis and characterization of Schiff base ligands using 3,4-diaminobenzoic acid and their complexes with metals like Co(II), Ni(II), Cu(II), and Zn(II), which are useful in various chemical and biological processes (Mohammadi et al., 2014).
Pharmaceutical Research
In the realm of pharmaceutical research, 3,4-Bis(methoxycarbonyl)benzoic acid derivatives are explored for their potential therapeutic applications. For instance, bismuth(III) complexes of substituted benzoic acids, including derivatives of 3,4-Bis(methoxycarbonyl)benzoic acid, have been investigated for their anti-Leishmanial activity. These studies are crucial in the development of new treatments for diseases like Leishmaniasis (Andrews et al., 2011).
Material Science and Nanotechnology
The derivatives of 3,4-Bis(methoxycarbonyl)benzoic acid are also significant in material science and nanotechnology. An example is the creation of polymerizable benzoic acid derivatives and their complexation with lanthanide ions to form coordination polymers. These materials have notable photophysical properties and potential applications in areas like optoelectronics and sensor technology (Sivakumar et al., 2011).
properties
IUPAC Name |
3,4-bis(methoxycarbonyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O6/c1-16-10(14)7-4-3-6(9(12)13)5-8(7)11(15)17-2/h3-5H,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUQGJFOIULVBKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)C(=O)O)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201334250 |
Source
|
| Record name | 3,4-Bis(methoxycarbonyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201334250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Bis(methoxycarbonyl)benzoic acid | |
CAS RN |
54699-35-3 |
Source
|
| Record name | 3,4-Bis(methoxycarbonyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201334250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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